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Compound of Interest

Compound Name: 4-Chloro-6-cyanopicolinic acid

CAS No.: 1060812-13-6

Cat. No.: B3210096

Get Quote

Executive Summary & Compound Profile
4-Chloro-6-cyanopicolinic acid is a tri-functionalized pyridine derivative. Its infrared spectrum

is dominated by the interplay between the electron-withdrawing chlorine and cyano groups on

the aromatic ring, and the hydrogen-bonding capability of the carboxylic acid.[1]

Target Molecule: 4-Chloro-6-cyanopicolinic acid

Primary Application: Intermediate for pyridine-based auxinic herbicides and metalloprotease

inhibitors.

Critical Quality Attribute (CQA): The integrity of the Cyano (-CN) group is the primary stability

indicator; it is susceptible to hydrolysis, converting first to an amide and then to a carboxylic

acid (2,6-dicarboxylic acid derivative).[1]

Structural Functionalization Map
Position 2: Carboxylic Acid (-COOH) – Source of broad O-H and strong C=O bands.
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Position 4: Chlorine (-Cl) – Inductive effect withdraws density, shifting ring modes.[1]

Position 6: Cyano (-C≡N) – The diagnostic "fingerprint" for purity.

Experimental Configuration (Standardized Protocol)
To ensure reproducibility and comparability with the data below, the following acquisition

parameters are recommended.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Reference Peak Assignments
The following table synthesizes experimental data from structural analogs (6-chloropicolinic

acid, 2-cyanopyridine) and functional group theory.

Table 1: Characteristic FTIR Bands for 4-Chloro-6-
cyanopicolinic acid
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Technical Insight: The presence of the -Cl and -CN groups (both electron-withdrawing)

decreases the electron density of the pyridine ring. This typically shifts the C=O carbonyl stretch

to a slightly higher wavenumber (closer to 1725-1730 cm⁻¹) compared to unsubstituted picolinic

acid (~1700-1710 cm⁻¹).

Comparative Analysis: Alternatives & Impurities
In a drug development or synthesis context, "alternatives" often refer to the specific impurities

or precursors one is trying to distinguish the target from.[1]

Comparison Guide: Target vs. Critical Analogs
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Visualization: Synthesis & Impurity Pathway
The following diagram maps the structural relationship between the target and its "alternatives,"

highlighting the chemical transformations that FTIR monitors.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Reaction pathway showing the target molecule and its degradation products, with

corresponding FTIR diagnostic markers.[1][5][6][7][8][9]

Validated Identification Workflow
To confirm the identity of a sample suspected to be 4-Chloro-6-cyanopicolinic acid, follow

this logic gate:
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Check 2200–2300 cm⁻¹:

Signal Found (~2245 cm⁻¹):Pass. Nitrile group is intact.[1]

No Signal:Fail. Sample is likely 6-chloropicolinic acid or the fully hydrolyzed dicarboxylic

acid.

Check 3000–3500 cm⁻¹:

Broad O-H only:Pass.

Sharp doublets (~3400/3200 cm⁻¹):Fail. Indicates Amide impurity (partial hydrolysis).

Check 1700–1750 cm⁻¹:

Strong C=O stretch:Pass. Confirms carboxylic acid.[1][3][10][11]

Check 1000–1100 cm⁻¹:

Bands present:Pass. Consistent with Chlorinated aromatic ring.[1][3][11]

Decision Tree Diagram

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 2: FTIR logic gate for rapid quality control and identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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